Cas no 57513-54-9 (Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 57513-54-9
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD00117242
• CID: 368129
• PubChem ID: 54682929
• Update Time: 2025-06-14

Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-, ethyl ester
• 1,2-Dihydro-4-hydroxy-1-methyl-2-oxo-3-quinolinecarboxylic acid ethyl ester
• ethyl 4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylate
• 1-methyl-4-hydroxy-2-quinolinone-3-carboxylic acid ethyl ester
• Ethyl 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-3-quinolinecarboxylate
• ethyl 1,2-dihydro-4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylate
• ethyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxylate
• ethyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• ethyl 4-hydroxy-2-oxo-N-methyl-1,2-d
• E82678
• DTXSID60206122
• 1W-0214
• NCGC00245031-01
• HMS545E10
• Maybridge1_001330
• SB71825
• InChI=1/C13H13NO4/c1-3-18-13(17)10-11(15)8-6-4-5-7-9(8)14(2)12(10)16/h4-7,15H,3H2,1-2H
• ethyl 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-quinoline-3-carboxylate
• 57513-54-9
• A831475
• CCG-233525
• CS-0312979
• SCHEMBL1061607
• AKOS000279290
• 3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-methyl-2-oxo-, ethyl ester
• MFCD00117242
• IGIHLDXSSGANGR-UHFFFAOYSA-N
• F31403
• Ethyl 4-hydroxy-1-methylcarbostyril-3-carboxylate
• ethyl4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• MLS000709040
• FT-0761450
• BRN 0484263
• SMR000282907
• AE-848/32005054
• 686280-06-8
• HMS2690B10
• Oprea1_013352
• Ethyl 2-hydroxy-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• Oprea1_777788
• CHEMBL1313336
• 4-Hydroxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid ethyl ester
• BBL028220
• STK834860
• Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

• MDL： MFCD00117242
• Inchi： 1S/C13H13NO4/c1-3-18-13(17)10-11(15)8-6-4-5-7-9(8)14(2)12(10)16/h4-7,15H,3H2,1-2H3
• InChI Key： IGIHLDXSSGANGR-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)C(N(C)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 247.08400
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 375.9±42.0 °C at 760 mmHg
• PSA: 68.53000
• LogP: 1.42080
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

Research Brief on Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 57513-54-9)

Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 57513-54-9) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in various preclinical models.

The synthesis of Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate typically involves multi-step reactions, starting from readily available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological evaluation. Researchers have also explored modifications to the quinoline core to enhance its pharmacological profile, such as improving solubility and bioavailability.

In terms of biological activity, studies have demonstrated that this compound exhibits promising antimicrobial effects against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve interference with bacterial cell wall synthesis and DNA replication. Additionally, preliminary findings suggest that it may possess anti-inflammatory properties by modulating key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammatory responses.

One of the most exciting developments is the compound's potential as an anticancer agent. In vitro studies have shown that Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate can induce apoptosis in cancer cells by activating intrinsic apoptotic pathways. Furthermore, it has been reported to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the growing body of research on this compound underscores its potential as a valuable tool in drug discovery and development. Continued efforts to optimize its properties and explore its therapeutic applications are warranted.

In conclusion, Ethyl 4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS: 57513-54-9) represents a promising candidate in the field of medicinal chemistry. Its diverse biological activities and potential for further modification make it a compound of significant interest. Future research should focus on elucidating its mechanisms of action, improving its pharmacological properties, and evaluating its efficacy in vivo to pave the way for clinical development.